Cas no 4840-69-1 (5-Fluoro-3-methyl-1H-pyrimidine-2,4-dione)

• Product Name: 5-Fluoro-3-methyl-1H-pyrimidine-2,4-dione
• CAS No: 4840-69-1
• MF: C₅H₅FN₂O₂
• MW: 144.103804349899
• CID: 45359
• PubChem ID: 330104
• Update Time: 2025-04-18

5-Fluoro-3-methyl-1H-pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-methyl-1H-pyrimidine-2,4-dione
• 2-METHOXY-5-FLUOROURACIL
• 3-Methyl-5-fluoruracil
• 5-fluoro-3-methyluracil
• NSC316061
• BGXNFCXYRIAWDO-UHFFFAOYSA-N
• NSC-316061
• Q63392086
• AKOS006352515
• 3-Methyl-5-fluorouracil
• SCHEMBL9685966
• 5-Fluoro-3-methylpyrimidine-2,4(1H,3H)-dione
• FT-0692728
• DTXSID40317467
• 4840-69-1
• 5-fluoro-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C5H5FN2O2/c1-8-4(9)3(6)2-7-5(8)10/h2H,1H3,(H,7,10)
• InChI Key： BGXNFCXYRIAWDO-UHFFFAOYSA-N
• SMILES： FC1=CNC(N(C)C1=O)=O

Computed Properties

• Exact Mass: 144.03400
• Monoisotopic Mass: 144.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.44
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.526
• PSA: 54.86000
• LogP: -0.78730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines